ethyl 2-{[3-(1,5-dimethyl-1H-pyrazol-4-yl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[(E)-3-(1,5-dimethylpyrazol-4-yl)prop-2-enoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H21N3O3S/c1-4-24-18(23)16-13-6-5-7-14(13)25-17(16)20-15(22)9-8-12-10-19-21(3)11(12)2/h8-10H,4-7H2,1-3H3,(H,20,22)/b9-8+
• InChI Key: AIYMOWBQLBPKGD-CMDGGOBGSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C=CC3=C(N(N=C3)C)C
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)/C=C/C3=C(N(N=C3)C)C
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. The compound also contains an acryloyl group and a thiophene ring, both of which can contribute to its chemical reactivity and potential applications.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing a pyrazole ring are known to be involved in a wide variety of chemical reactions. These can include reactions with ethyl nitrite or sodium nitrite in aqueous HCl solution.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, many pyrazole compounds are used in medicinal chemistry due to their biological activities.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the wide range of uses for pyrazole compounds, there could be many possible directions for future research.